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Compound of Interest

Compound Name:
N-

methylcyclopentanecarboxamide

CAS No.: 4492-50-6

Cat. No.: B2613411

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended procedures for

the safe disposal of N-methylcyclopentanecarboxamide, a compound used in various

research applications. Adherence to these protocols is essential for minimizing risks and

maintaining a safe working environment.

Key Chemical and Physical Properties
A summary of the key physical and chemical properties of N-
methylcyclopentanecarboxamide is provided in the table below. This information is critical for

understanding the compound's behavior and potential hazards.
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Property Value Source

Molecular Formula C7H13NO PubChem[1]

Molecular Weight 127.18 g/mol PubChem[1]

Appearance Light brown solid crystalline Fisher Scientific[2]

Melting Point 122 - 126 °C (251.6 - 258.8 °F) Fisher Scientific[2]

Boiling Point No information available Fisher Scientific[2]

Solubility No information available Fisher Scientific[2]

Disposal Protocol
The following step-by-step procedure outlines the recommended method for the safe disposal

of N-methylcyclopentanecarboxamide. This protocol is based on information from safety

data sheets and general laboratory safety practices.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure that

appropriate personal protective equipment is worn. This includes:

Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[2]

2. Waste Collection:

Carefully sweep up the solid N-methylcyclopentanecarboxamide, avoiding the creation of

dust.[2]

Place the collected material into a suitable, clearly labeled, and sealable container for

chemical waste.

3. Labeling and Storage:
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The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "N-methylcyclopentanecarboxamide".

Store the sealed waste container in a designated, well-ventilated, and cool area, away from

incompatible materials. Keep the container tightly closed.[2]

4. Final Disposal:

Dispose of the waste container through an approved and licensed hazardous waste disposal

company. Do not release the chemical into the environment.[2]

Follow all local, state, and federal regulations for hazardous waste disposal.

The logical workflow for the disposal of N-methylcyclopentanecarboxamide is illustrated in

the diagram below.

Step 1: Don Personal
Protective Equipment (PPE)

Step 2: Carefully sweep up
N-methylcyclopentanecarboxamide

Step 3: Place in a labeled,
sealable hazardous waste container

Step 4: Store container in a
designated, secure area

Step 5: Arrange for pickup by a
licensed hazardous waste disposal service

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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